Cas no 1823232-15-0 (Isoquinoline, 1,4-dibromo-5-fluoro-)

• Product Name: Isoquinoline, 1,4-dibromo-5-fluoro-
• CAS No: 1823232-15-0
• MF: C₉H₄Br₂FN
• MW: 304.941164016724
• CID: 5253308
• Update Time: 2025-06-07

Isoquinoline, 1,4-dibromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-5-fluoro-

• Inchi： 1S/C9H4Br2FN/c10-6-4-13-9(11)5-2-1-3-7(12)8(5)6/h1-4H
• InChI Key： FSDZYJKUSRNKED-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C(F)=CC=C2)C(Br)=CN=1

Additional information on Isoquinoline, 1,4-dibromo-5-fluoro-

Introduction to 1,4-Dibromo-5-Fluoroisoquinoline (CAS No. 1823232-15-0)

1,4-Dibromo-5-fluoroisoquinoline (CAS No. 1823232-15-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The isoquinoline scaffold is a fundamental structure in the design and synthesis of various bioactive molecules. The presence of bromine and fluorine substituents in 1,4-dibromo-5-fluoroisoquinoline imparts unique chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1,4-dibromo-5-fluoroisoquinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The bromine and fluorine substituents play a crucial role in modulating the compound's interactions with cellular targets, thereby enhancing its efficacy.

In addition to its antiproliferative properties, 1,4-dibromo-5-fluoroisoquinoline has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. The ability to penetrate the central nervous system (CNS) is a critical factor in the development of drugs for neurological disorders.

The synthesis of 1,4-dibromo-5-fluoroisoquinoline involves a series of well-defined chemical reactions. One common approach involves the condensation of a suitable aromatic amine with an aldehyde or ketone, followed by bromination and fluorination steps. The precise control over reaction conditions is essential to achieve high yields and purity levels, which are crucial for downstream applications in pharmaceutical research.

From a pharmacological perspective, 1,4-dibromo-5-fluoroisoquinoline has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical evaluation.

The potential applications of 1,4-dibromo-5-fluoroisoquinoline extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its efficacy in treating infectious diseases, inflammation, and other conditions where isoquinoline derivatives have shown promise. The versatility of this compound underscores its importance as a lead molecule in drug discovery programs.

In conclusion, 1,4-dibromo-5-fluoroisoquinoline (CAS No. 1823232-15-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 1,4-dibromo-5-fluoroisoquinoline is poised to play a significant role in advancing medical treatments for various diseases.